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Compound of Interest

Compound Name: Allyl hexanoate - d5

Cat. No.: B1164972

Get Quote

Executive Safety Summary
Compound: Allyl Hexanoate-d5 (Deuterated Internal Standard) CAS (Native): 123-68-2

(Referenced for toxicological read-across) Primary Hazards:Acute Toxicity (Dermal & Oral),

Aquatic Toxicity.[1]

The "Hidden" Hazard: While Allyl Hexanoate has a pleasant, fruity odor (pineapple-like), this

olfactory signal is deceptive. Upon entering the body (via inhalation or skin absorption),

esterases rapidly hydrolyze the compound into Hexanoic acid and Allyl alcohol. Allyl alcohol is

a potent hepatotoxin and lachrymator.[2] Therefore, skin contact is the critical failure point we

must engineer out of your workflow.[2]
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Hazard Code Description Operational Implication

H301 + H311
Toxic if swallowed or in contact

with skin.[1][3][4][5]

Zero-skin-contact policy.

Double-gloving is mandatory.

H331 Toxic if inhaled.[2][3][5][6][7]

All open-vial manipulations

must occur inside a certified

fume hood.[2]

H411
Toxic to aquatic life with long

lasting effects.[1][2][3][4][6]

All waste (including rinsate)

must be captured; no drain

disposal.[2]

H227 Combustible liquid.[2][4][6]

Keep away from heat

sources/static discharge during

weighing.[2]

The "Micro-Handling" Paradox
Handling Allyl Hexanoate-d5 presents a unique challenge compared to bulk solvents. You are

likely handling milligram quantities (e.g., 10 mg - 100 mg) for mass spectrometry spiking.

The Risk: Because the volume is so small, users often underestimate the toxicity, assuming

a "drop won't hurt."

The Reality: High specific activity and lipophilicity mean that a single drop on the skin

represents a significant toxicological dose.[2]

The Logistical Risk: This is a high-value stable isotope.[2] Spillage is not just a safety

incident; it is a critical data failure that halts workflows.[2]

Personal Protective Equipment (PPE) Matrix
Do not rely on generic "chemical resistant" advice.[2] For Allyl esters, permeation rates vary

significantly.[2]

Hand Protection Strategy
Primary Recommendation: Double-gloved Nitrile (Low-Derma/Accelerator-Free preferred).
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Inner Glove: 4-5 mil Nitrile (Standard Exam).[2]

Outer Glove: 4-8 mil Nitrile (Extended Cuff).[2]

Rationale: While Laminate (Silver Shield) gloves offer higher breakthrough times (>4 hours),

they destroy the dexterity required to manipulate 2 mL vials and microliter syringes. Double

Nitrile offers ~15-30 minutes of protection against pure substance splash, which is sufficient

for immediate removal.

PPE Selection Logic

Eye/Face Protection (Universal)

Task Definition Volume > 10 mL?

Micro-Handling
(<10 mL / Standards)No

Bulk Transfer
(Synthesis/Stock)

Yes

Gloves:
Double Nitrile (Disposable)

Change immediately on splash

Resp:
Fume Hood (Face Velocity >100 fpm)

Gloves:
Laminate/EVOH (Silver Shield)

under Nitrile outer

Resp:
Fume Hood + 

Full Face Respirator (OV Cartridge)
if outside hood

Chemical Splash Goggles
(ANSI Z87.1)

Click to download full resolution via product page

Figure 1: PPE Selection Logic based on operational scale.[2] For standard d5 usage, the green

path is standard.

Operational Protocol: The "Zero-Loss" Method
This protocol ensures safety while maximizing the recovery of the expensive deuterated

standard.[2]
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Phase 1: Preparation
Equilibration: Allow the sealed vial to reach room temperature before opening. Opening a

cold vial causes condensation, which introduces water (H2O) that can interfere with the

isotopic purity or hydrolysis rates.[2]

Vapor Control: Place a secondary containment tray (disposable polypropylene) inside the

fume hood. Line it with an absorbent pad.[2]

Phase 2: Solubilization (Preferred Method)
Avoid weighing the neat liquid if possible.[2] Dissolving the entire contents creates a stock

solution that is safer and easier to handle.

Solvent Selection: Choose a solvent compatible with your downstream MS method (e.g.,

Methanol, Acetonitrile).[2]

Syringe Transfer:

Do not pour.[2][8]

Use a gas-tight glass syringe (e.g., Hamilton) to add the solvent directly into the

manufacturer's vial.

Vortex gently to dissolve.[2]

Quantitative Transfer:

Withdraw the solution.

Transfer to a Class A volumetric flask.

Perform 2-3 rinses of the original vial with fresh solvent, adding rinsates to the flask.

Dilute to volume.[2]

Phase 3: Weighing (If Neat Transfer is Required)
If you must weigh the neat liquid:
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Tare: Place the receiving vessel (with cap) on the balance.

Transfer: Move the vessel to the fume hood.

Pipetting: Use a positive displacement pipette (viscosity of allyl hexanoate can cause

dripping in air-displacement pipettes).[2]

Transport: Cap the vessel inside the hood before moving it back to the balance. Never

transport open vessels of Allyl Hexanoate outside the hood.

Workflow Diagram
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Figure 2: Safe handling workflow emphasizing in-vial solubilization to minimize exposure and

loss.

Waste Disposal & Decontamination[2][11]
Disposal of Deuterated Standards
While chemically identical to the native form, deuterated compounds are "Stable Isotopes."[2]

Segregation: Unless your facility has specific "Isotopic Waste" protocols (rare for H/C

isotopes), dispose of in the Organic Solvent Waste (Halogen-Free) stream.

Labeling: Ensure the waste tag lists "Allyl Hexanoate" and "Toxic."[2] The "d5" designation is

irrelevant for chemical waste processing but relevant for inventory tracking.[2]

Spill Cleanup (Micro-Spills < 5 mL)
Evacuate: Clear the immediate area of the hood.[2]

PPE: Don fresh double nitrile gloves and goggles.[2]

Absorb: Use a spill pad or vermiculite.[2]

Clean: Clean the surface with a detergent/water solution (surfactants are needed to lift the

lipophilic ester).[2]

Do NOT use Bleach: Strong oxidizers can react vigorously.[2] Use soap and water.[2][3][4][8]

[9]

Emergency Response
Skin Contact:

Action: Immediately wash with soap and water for 15 minutes.[2]

Note: Water alone is ineffective due to the oily nature of the compound; soap is mandatory

to emulsify and remove it.[2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=17918
https://www.elan-chemical.com/wp-content/uploads/2019/03/9063-ALLYL-CAPROATE-ELAN-SDS.pdf
https://mu-intel.us/wp-content/uploads/2022/11/SDS-A0003-ALLYL-CAPROATE-ALLYL-HEXANOATE.pdf
https://www.chemicalbull.com/images/product/MSDS-1758581141.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164972?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Medical: Seek medical attention.[2][4][5][6][7][8][9] Monitor for signs of systemic toxicity

(nausea, dizziness) due to allyl alcohol metabolism.[2]

Eye Contact: Rinse cautiously with water for 15 minutes.[2][4] Remove contact lenses if

present.[2][9]

Inhalation: Remove victim to fresh air.[2][3][4][5][6][8][9] If breathing is difficult, oxygen should

be administered by trained personnel.[2]

References
National Center for Biotechnology Information (NCBI). (2023).[2] PubChem Compound

Summary for CID 31266, Allyl hexanoate. Retrieved from [Link]

European Chemicals Agency (ECHA). (n.d.).[2] Substance Information: Allyl hexanoate.[1][2]

[3][4][5][6][8][9] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hexanoate-d5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1164972/docs#personal-protective-equipment-
handling-guide-allyl-hexanoate-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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